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Compound of Interest

Compound Name: H-Lys-OMe.2HCI

Cat. No.: B554999

Essential Safety and Handling Guide for H-Lys-
OMe.2HCI

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, storage, and disposal of L-Lysine methyl ester dihydrochloride (H-Lys-
OMe.2HCI).

This document provides immediate and essential safety protocols to ensure the safe handling
and disposal of H-Lys-OMe.2HCI (CAS Number: 26348-70-9). Adherence to these guidelines
Is critical for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

H-Lys-OMe.2HCI is a white to off-white powder that can cause skin, eye, and respiratory
irritation.[1][2] It is crucial to use appropriate personal protective equipment to prevent
exposure.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification

Rationale

Hand Protection Nitrile or latex gloves

Prevents direct skin contact
and irritation.[1][2]

) Chemical safety goggles or
Eye Protection
glasses

Protects eyes from dust
particles and potential
splashes.[1][2][3][4]

) ) N95 or equivalent dust
Respiratory Protection ,
respirator

Prevents inhalation of the
powder, which can cause

respiratory irritation.[2][3]

Body Protection Laboratory coat

Protects clothing and skin from

contamination.[1][2]

Safe Handling and Operational Workflow

Proper handling techniques are essential to minimize the risk of exposure and contamination.

The following workflow outlines the key steps for safely handling H-Lys-OMe.2HCI.
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Workflow for Safe Handling of H-Lys-OMe.2HCI
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Figure 1: Step-by-step workflow for the safe handling of H-Lys-OMe.2HCI.
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Experimental Protocol: Weighing and Dissolving H-Lys-OMe.2HCI

o Preparation: Designate a well-ventilated area for handling, preferably a chemical fume hood.
[2][5] Before handling, ensure all required PPE is worn correctly.

» Weighing:
o Place a weigh boat on a calibrated analytical balance.
o Tare the balance.

o Carefully scoop the desired amount of H-Lys-OMe.2HCI onto the weigh boat, minimizing
any disturbance that could create dust.

o Record the weight.
e Dissolving:
o Place a beaker with the appropriate solvent on a stir plate.

o Slowly add the weighed H-Lys-OMe.2HCI to the solvent while stirring to prevent clumping
and splashing. The compound is soluble in water.[4]

e Post-Handling:
o Clean the work area and any equipment used with a suitable solvent.
o Properly remove and dispose of gloves and any other contaminated disposable PPE.
o Wash hands thoroughly with soap and water.[2]

Storage and Disposal

Proper storage is crucial as H-Lys-OMe.2HCI is hygroscopic.[1]

Table 2: Storage Conditions

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b554999?utm_src=pdf-body
https://static.cymitquimica.com/products/54/pdf/sds-OR903330.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA18157&PLANT=d__ALF
https://www.benchchem.com/product/b554999?utm_src=pdf-body
https://www.benchchem.com/product/b554999?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC459270050&productDescription=L-LYSINE+METHYL+ESTER+DI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR903330.pdf
https://www.benchchem.com/product/b554999?utm_src=pdf-body
https://sriramchem.com/product/h-lys-ome-2-hcl/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Parameter Recommendation

Rationale

Tightly sealed, original

Prevents moisture absorption

Container i I
container and contamination.[2][5]
Cool, dry place. Some
suppliers recommend ] -
Temperature Ensures chemical stability.[4]

refrigeration (4°C) or freezing
(-20°C).[6]

Inert atmosphere, protected

Environment )
from light

Prevents degradation of the

compound.[1]

Incompatibilities Strong oxidizing agents

Avoids hazardous reactions.[4]

[5]

Disposal Plan

All chemical waste, including unused H-Lys-OMe.2HCI and contaminated materials, must be

disposed of in accordance with local, regional, and national regulations.[1][5]

Disposal Workflow
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Disposal Plan for H-Lys-OMe.2HCI Waste

Waste Collection

1. Collect solid waste (unused powder, 2. Collect liquid waste (solutions)
contaminated disposables) in a labeled, in a separate, labeled, sealed
sealed container. waste container.

4 \Disposal / A

3. Store waste containers in a
designated hazardous waste
accumulation area.

'

4. Arrange for pickup by a
certified chemical waste
disposal service.
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Figure 2: Workflow for the proper disposal of H-Lys-OMe.2HCI waste.

Spill Management

e Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,
and place it into a sealed container for disposal.[2][7] Clean the area with a damp cloth.

o Major Spills: In the event of a large spill, evacuate the area and alert your institution's
emergency services.[2] Only trained personnel with appropriate respiratory and protective
equipment should handle the cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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